Cas no 2138120-53-1 (4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine)

• Product Name: 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine
• CAS No: 2138120-53-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6018868
• PubChem ID: 89099682
• Update Time: 2025-06-10

4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157881
• 4-ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine
• SCHEMBL13484310
• 2138120-53-1
• 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine

• Inchi： 1S/C11H21N/c1-3-5-10-8-11(12)7-6-9(10)4-2/h3,9-11H,1,4-8,12H2,2H3
• InChI Key： MPRMRCNBMLPXBF-UHFFFAOYSA-N
• SMILES： NC1CCC(CC)C(CC=C)C1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine

Introduction to 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine (CAS No. 2138120-53-1)

4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2138120-53-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkyl amines, characterized by its cyclohexane ring substituted with various functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine consists of a cyclohexane core, an ethyl group at the 4-position, and an allyl amine group at the 3-position. This specific arrangement of functional groups imparts distinct reactivity and interaction potential with biological targets, making it a valuable scaffold for drug discovery and development. The presence of both alkyl and olefinic substituents enhances its versatility in chemical modifications, allowing researchers to fine-tune its pharmacological profile.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of cycloalkyl amines. These compounds have shown promise in various pharmacological contexts, including modulation of neurotransmitter systems, anti-inflammatory effects, and potential applications in treating neurological disorders. The unique stereochemistry of 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine makes it an attractive candidate for further investigation into its pharmacodynamic and pharmacokinetic properties.

One of the most compelling aspects of 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine is its potential as a lead compound for the development of new drugs. Its structural features suggest interactions with multiple biological pathways, which could be exploited for therapeutic benefits. For instance, studies have indicated that similar cycloalkyl amine derivatives may interact with serotonin receptors, potentially leading to applications in treating depression or anxiety disorders. Additionally, the compound's ability to cross the blood-brain barrier could make it a valuable candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-amine interacts with biological targets. These computational approaches have allowed researchers to predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are crucial for optimizing the compound's pharmacological properties and improving its efficacy as a therapeutic agent.

The synthesis of 4-Ethyl-3-(prop-2-en-1-yl)cyclohexan-1-ammonia presents unique challenges due to its complex molecular architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired stereocenters and functional groups. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification.

From a medicinal chemistry perspective, 4-Ethyl--(prop--en--1--yl)cyclohexan--1--amine holds significant promise as a starting point for developing novel therapeutics. Its structural features allow for diverse chemical modifications, enabling researchers to explore various pharmacological pathways. For example, introducing additional functional groups or altering the substitution pattern could lead to compounds with enhanced potency or selectivity against specific biological targets.

The potential applications of 4-Ethlyl--(propl--en--11--yIcycIohexan--I--amIne extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it could serve as a precursor for developing new pesticides or herbicides. Additionally, its role in material science is being explored, particularly in designing novel polymers or coatings with enhanced durability and functionality.

In conclusion,4-Ethlyl --(propl --en --11 --yIcycIohexan - I - amIne (CAS No. 2138120 -53 -I) is a multifaceted compound with significant potential across multiple scientific disciplines . Its complex molecular structure , coupled with its diverse chemical properties , makes it an attractive target for further research . As our understanding of its pharmacological profile continues to grow , so too does its promise as a lead compound for developing novel therapeutics . The ongoing exploration of this compound underscores the importance of structural diversity in drug discovery and development .